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Compound of Interest

Compound Name: I3MT-3

Cat. No.: B15606315

Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of I3MT-3 (also

known as HMPSNE), a potent and selective inhibitor of the enzyme 3-Mercaptopyruvate

sulfurtransferase (3MST). Adherence to these guidelines is essential to ensure personnel

safety and maintain the integrity of research.

Chemical and Physical Properties
A summary of key quantitative data for I3MT-3 is provided in the table below for easy reference.
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Property Value

Chemical Formula C₁₇H₁₄N₂O₂S[1]

Molecular Weight 310.37 g/mol [2][3]

CAS Number 459420-09-8[1]

Appearance Solid[3]

Purity Typically ≥95% (HPLC)[1]

Solubility Soluble in DMSO[4]

Storage
Store at -20°C for up to one month or -80°C for

up to six months.[4]

Personal Protective Equipment (PPE)
Due to the potent nature of I3MT-3 as an enzyme inhibitor and the lack of comprehensive

toxicological data, a cautious approach to personal protection is mandatory. The following PPE

must be worn at all times when handling the compound.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber).

To prevent skin contact and

potential absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

of I3MT-3 solutions.

Body Protection
A lab coat that is fully

buttoned.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area. Use a

certified respirator if creating

aerosols or handling bulk

powder.

To prevent inhalation of the

compound, especially in

powder form.
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely preparing and using I3MT-3 in a laboratory

setting.

3.1. Preparation of Stock Solutions

Work Area Preparation: Conduct all work with solid I3MT-3 and its concentrated solutions

within a certified chemical fume hood to minimize inhalation exposure.

Pre-use Inspection: Before handling, visually inspect the container for any damage or leaks.

Weighing: If working with the solid form, carefully weigh the required amount on an analytical

balance within the fume hood. Use appropriate tools (e.g., anti-static spatulas) to avoid

generating dust.

Dissolving: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the solid I3MT-3 to

achieve the desired stock solution concentration. Cap the vial securely and vortex or

sonicate until the solid is completely dissolved.

Labeling: Clearly label the stock solution container with the compound name (I3MT-3),

concentration, solvent (DMSO), date of preparation, and your initials.

3.2. Use in Experiments

Dilutions: Prepare working dilutions from the stock solution as required for your specific

experimental protocol.

Cell Culture Applications: When adding I3MT-3 solutions to cell cultures, use sterile

techniques and appropriate personal protective equipment.

Post-use: After use, securely cap all containers of I3MT-3 solutions and return them to the

appropriate storage conditions (-20°C or -80°C).

Disposal Plan
Proper disposal of I3MT-3 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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4.1. Waste Segregation

Solid Waste: Collect any disposable materials that have come into contact with I3MT-3 (e.g.,

pipette tips, gloves, weigh boats) in a dedicated, clearly labeled hazardous waste bag.

Liquid Waste: All liquid waste containing I3MT-3, including unused stock solutions and

experimental media, should be collected in a designated, sealed, and clearly labeled

hazardous waste container.

4.2. Disposal Procedure

Container Labeling: Ensure all waste containers are labeled with "Hazardous Waste," the full

chemical name "I3MT-3," and the solvent "DMSO."

Institutional Guidelines: Follow your institution's specific guidelines for the disposal of

chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific procedures.

Do Not Pour Down the Drain: Under no circumstances should I3MT-3 or its solutions be

poured down the drain.

Emergency Procedures
In the event of an accidental exposure or spill, follow these procedures immediately.
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Incident First Aid / Spill Response

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Small Spill

Absorb the spill with an inert material (e.g.,

vermiculite, sand). Collect the absorbed material

into a sealed, labeled hazardous waste

container. Clean the spill area with an

appropriate solvent and then soap and water.

Large Spill

Evacuate the area and alert your supervisor and

institutional EHS. Do not attempt to clean up a

large spill without appropriate training and

equipment.

Experimental Workflow and Safety
The following diagram illustrates the key stages of handling I3MT-3, from receiving the

compound to the final disposal of waste, highlighting the critical safety measures at each step.
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I3MT-3 Handling Workflow

Preparation

Experimentation

Disposal

Receive and Log I3MT-3

Store at -20°C or -80°C

Prepare Fume Hood

Weigh Solid I3MT-3

Dissolve in DMSO

Label Stock Solution

Prepare Working Solutions

Perform Experiment

Store or Discard Working Solutions

Arrange for EHS Disposal

Collect Contaminated Solid Waste

Label Waste Containers

Collect Liquid Waste

Click to download full resolution via product page

Caption: Workflow for safe handling of I3MT-3 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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